1-[3-(4-methoxyphenyl)propanoyl]-4-(4-methylbenzyl)piperazine

• IUPAC Name: 3-(4-methoxyphenyl)-1-[4-[(4-methylphenyl)methyl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C22H28N2O2/c1-18-3-5-20(6-4-18)17-23-13-15-24(16-14-23)22(25)12-9-19-7-10-21(26-2)11-8-19/h3-8,10-11H,9,12-17H2,1-2H3
• InChI Key: LFMOHNAGYOVLQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)CCC3=CC=C(C=C3)OC
• Molecular Formula: C22H28N2O2
• DSSTOX Substance ID: DTXSID401142346
• Molecular Weight: 352.5 g/mol
• CAS RN: 959240-21-2

Description

1-[3-(4-methoxyphenyl)propanoyl]-4-(4-methylbenzyl)piperazine is a synthetic compound that belongs to the class of piperazine derivatives. It is commonly known as MMP, and it has been the subject of scientific research due to its potential therapeutic properties. MMP has been studied for its potential use in the treatment of various diseases and disorders, including depression, anxiety, and addiction.

Mechanism of Action

The exact mechanism of action of MMP is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. MMP has been shown to increase the release of these neurotransmitters, which may contribute to its therapeutic effects.
Biochemical and physiological effects:
MMP has been shown to have a range of biochemical and physiological effects, including anxiolytic, antidepressant, and anti-addictive properties. The compound has been shown to reduce anxiety and depression-like behaviors in animal models, and it has been suggested that it may be effective in the treatment of these conditions in humans. MMP has also been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have potential as an anti-addictive agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using MMP in lab experiments is that it has shown promising results in preclinical studies, suggesting that it may have potential as a therapeutic agent. However, one of the limitations of using MMP is that its exact mechanism of action is not fully understood, which makes it difficult to predict its effects in humans. Additionally, more research is needed to determine the safety and efficacy of the compound in humans.

Future Directions

There are several future directions for research on MMP. One area of focus could be on further elucidating the compound's mechanism of action, which could help to identify new targets for drug development. Another area of focus could be on conducting clinical trials to determine the safety and efficacy of MMP in humans. Additionally, research could be conducted to determine the potential use of MMP in the treatment of other diseases and disorders, such as schizophrenia and bipolar disorder.

Synthesis Methods

The synthesis of MMP involves the reaction of 1-(4-methoxyphenyl)propan-2-amine with 4-(4-methylbenzyl)piperazine in the presence of a suitable reagent. The reaction results in the formation of MMP, which can be purified by various methods, including recrystallization and column chromatography.

Scientific Research Applications

MMP has been the subject of scientific research due to its potential therapeutic properties. It has been studied for its potential use in the treatment of various diseases and disorders, including depression, anxiety, and addiction. The compound has shown promising results in preclinical studies, and it has been suggested that it may have a unique mechanism of action that differs from other drugs currently used to treat these conditions.